6-[4-(4-Methoxypyrimidin-2-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H15F3N8O/c1-27-12-4-5-19-14(20-12)25-8-6-24(7-9-25)11-3-2-10-21-22-13(15(16,17)18)26(10)23-11/h2-5H,6-9H2,1H3
• InChI Key: OQDQVHNITXGEPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C15H15F3N8O
• Molecular Weight: 380.33 g/mol

Description

This compound is a derivative of triazole, which is a class of heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered ring. Triazoles are known to exhibit a wide range of biological activities and are common structural motifs in many pharmaceuticals.

Synthesis Analysis

While the specific synthesis process for this compound is not available, triazoles are often synthesized using the Huisgen cycloaddition, a type of click chemistry. The process typically involves the reaction of an azide and an alkyne to form a triazole.

Molecular Structure Analysis

The molecular structure of this compound would likely include a triazole ring attached to a pyrimidine ring via a piperazine linker. The methoxy group would be attached to the pyrimidine ring, and the trifluoromethyl group would be attached to the triazole ring.

Chemical Reactions Analysis

Triazoles are known to undergo a variety of chemical reactions, including N-alkylation, N-arylation, and various types of cycloadditions. The specific reactions that this compound would undergo would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, triazoles tend to be stable and have good solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing a triazole ring work by inhibiting a specific enzyme.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Triazoles are a focus of ongoing research due to their wide range of biological activities. Future research may explore new synthetic methods, novel derivatives, and new potential applications in medicine.